Cas no 4740-00-5 (3-Methylthiolane)
3-Methylthiolane structure
Product Name:3-Methylthiolane
CAS No:4740-00-5
MF:C5H10S
MW:102.197900295258
MDL:MFCD01839340
CID:45276
PubChem ID:138337
Update Time:2025-04-18
3-Methylthiolane Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylthiolane
- 3-Methyl tetrahydrothiophene
- Tetrahydro-3-methylthiophene
- 3-Methyltetrahydrothiopheneneat
- 3-Methyl-tetrahydro-thiophen
- 3-Methylthiacyclopentane
- rac-3-Methylthiolan
- Thiophene,tetrahydro-3-methyl
- DLABLFPCTXRQMY-UHFFFAOYSA-N
- AKOS006276547
- EN300-222437
- 3-Methyltetrahydrothiophene
- CS-0452737
- FT-0692243
- A827214
- MFCD01839340
- Thiophene, tetrahydro-3-methyl-
- SCHEMBL193257
- DTXSID20871097
- AS-39225
- 4740-00-5
-
- MDL： MFCD01839340
- Inchi： 1S/C5H10S/c1-5-2-3-6-4-5/h5H,2-4H2,1H3
- InChI Key： DLABLFPCTXRQMY-UHFFFAOYSA-N
- SMILES： S1CCC(C)C1
Computed Properties
- Exact Mass: 102.05000
- Monoisotopic Mass: 102.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 43.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 25.3A^2
Experimental Properties
- Color/Form: liquid
- Density: 0.959
- Melting Point: -81.16°C
- Boiling Point: 138.34°C
- Flash Point: 28.1°C
- Refractive Index: 1.4902
- PSA: 25.30000
- LogP: 1.75940
3-Methylthiolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB480243-250 mg |
3-Methyltetrahydrothiophene |
4740-00-5 | 250mg |
€741.40 | 2023-04-20 | ||
| TRC | B101136-2.5mg |
3-methylthiolane |
4740-00-5 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B101136-5mg |
3-methylthiolane |
4740-00-5 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B101136-25mg |
3-methylthiolane |
4740-00-5 | 25mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-222437-0.05g |
3-methylthiolane |
4740-00-5 | 95% | 0.05g |
$319.0 | 2023-09-16 | |
| Enamine | EN300-222437-0.1g |
3-methylthiolane |
4740-00-5 | 95% | 0.1g |
$476.0 | 2023-09-16 | |
| Enamine | EN300-222437-0.25g |
3-methylthiolane |
4740-00-5 | 95% | 0.25g |
$679.0 | 2023-09-16 | |
| Enamine | EN300-222437-0.5g |
3-methylthiolane |
4740-00-5 | 95% | 0.5g |
$1069.0 | 2023-09-16 | |
| Enamine | EN300-222437-1.0g |
3-methylthiolane |
4740-00-5 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-222437-2.5g |
3-methylthiolane |
4740-00-5 | 95% | 2.5g |
$2688.0 | 2023-09-16 |
3-Methylthiolane Related Literature
-
Ekaterina Galand,Fabien Caron,Etienne Girard,Antoine Daudin,Mickael Rivallan,Pascal Raybaud,Jean-Marc Schweitzer,Yves Schuurman Catal. Sci. Technol. 2023 13 1777
-
2. The scope and limitation of the [1,4]-Sbenzyl participation and debenzylation in the stereochemically controlled synthesis of substituted thiolanesJason Eames,Nikolai Kuhnert,Stuart Warren J. Chem. Soc. Perkin Trans. 1 2001 1504
4740-00-5 (3-Methylthiolane) Related Products
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- 54053-76-8(Benzo[c]thiophene, octahydro-, cis-)
- 1613-50-9(Thiophene, 3-hexyltetrahydro-)
- 1551-24-2(Thiophene, 3-butyltetrahydro-)
- 919513-13-6(Methyl, (3-methyltetrahydro-3-thienyl)-)
- 53907-80-5(1H-Cyclopenta[c]thiophene, hexahydro-, cis-)
- 5161-76-2(Thiophene, tetrahydro-3,3-dimethyl-)
- 5161-11-5(Thiophene, tetrahydro-3,4-dimethyl-, cis-)
- 1551-25-3(Thiophene, tetrahydro-3-(3-methylbutyl)-)
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